Cas no 854243-47-3 (2-Biphenylyl Sulfate Potassium Salt)
2-Biphenylyl Sulfate Potassium Salt Chemical and Physical Properties
Names and Identifiers
-
- Potassium [1,1'-biphenyl]-2-yl sulfate
- 2-Biphenylyl Sulfate Potassium Salt
-
- Inchi: 1S/C12H10O4S.K/c13-17(14,15)16-12-9-5-4-8-11(12)10-6-2-1-3-7-10;/h1-9H,(H,13,14,15);/q;+1/p-1
- InChI Key: PTKQTFJBSPXPGV-UHFFFAOYSA-M
- SMILES: [K+].S(=O)(=O)([O-])OC1C=CC=CC=1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 333
- Topological Polar Surface Area: 74.8
2-Biphenylyl Sulfate Potassium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B397895-50mg |
2-Biphenylyl Sulfate Potassium Salt |
854243-47-3 | 50mg |
$ 178.00 | 2023-04-18 | ||
| TRC | B397895-500mg |
2-Biphenylyl Sulfate Potassium Salt |
854243-47-3 | 500mg |
$ 1372.00 | 2023-04-18 |
2-Biphenylyl Sulfate Potassium Salt Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-Biphenylyl Sulfate Potassium Salt
Introduction to 2-Biphenylyl Sulfate Potassium Salt (CAS No. 854243-47-3)
2-Biphenylyl Sulfate Potassium Salt, identified by the Chemical Abstracts Service registry number 854243-47-3, is a compound of significant interest in the field of pharmaceutical and biochemical research. This sulfated derivative of biphenyl has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a biphenyl core linked to a sulfate group, which is further stabilized by a potassium counterion, suggests a high degree of solubility and interaction potential with biological targets.
The chemical properties of 2-Biphenylyl Sulfate Potassium Salt make it a promising candidate for various biochemical assays and drug development processes. Its ability to form stable complexes with biomolecules, coupled with its water solubility, positions it as a versatile tool in the investigation of enzyme mechanisms and receptor interactions. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the realm of neuropharmacology and anti-inflammatory treatments.
In the context of contemporary pharmaceutical research, 2-Biphenylyl Sulfate Potassium Salt has been explored for its potential role in modulating cellular signaling pathways. The sulfate moiety is known to enhance the bioavailability of certain compounds, making this derivative an attractive candidate for drug delivery systems. Furthermore, preliminary investigations suggest that it may exhibit inhibitory effects on specific enzymes implicated in metabolic disorders, thereby opening avenues for further therapeutic exploration.
The synthesis of 2-Biphenylyl Sulfate Potassium Salt involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The biphenyl core is typically sulfated using reagents such as chlorosulfonic acid or sulfur trioxide, followed by neutralization with potassium hydroxide to form the potassium salt. This synthetic route has been optimized to minimize side reactions and maximize the formation of the desired product.
From a computational chemistry perspective, the molecular dynamics of 2-Biphenylyl Sulfate Potassium Salt have been extensively studied using advanced modeling techniques. These studies have provided insights into its interactions with biological targets, including protein binding affinities and enzyme inhibition profiles. The computational data have been instrumental in guiding experimental designs and predicting the efficacy of derivatives based on structural modifications.
The pharmacokinetic behavior of 2-Biphenylyl Sulfate Potassium Salt has also been a subject of interest. Studies indicate that it exhibits moderate bioavailability upon oral administration, with a half-life that allows for prolonged therapeutic effects. Additionally, its excretion pathways have been characterized, providing valuable information for drug dosing regimens and potential interactions with other medications.
In conclusion, 2-Biphenylyl Sulfate Potassium Salt (CAS No. 854243-47-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable asset in the development of new drugs and therapeutic strategies. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly significant role in addressing various health challenges.
854243-47-3 (2-Biphenylyl Sulfate Potassium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)